![molecular formula C20H20N2O4 B612290 3-[6-Amino-5-(3,4,5-Trimethoxyphenyl)pyridin-3-Yl]phenol CAS No. 1431985-92-0](/img/structure/B612290.png)
3-[6-Amino-5-(3,4,5-Trimethoxyphenyl)pyridin-3-Yl]phenol
Overview
Description
“3-[6-Amino-5-(3,4,5-Trimethoxyphenyl)pyridin-3-Yl]phenol” is a chemical compound with the molecular formula C20H20N2O4 . It has been studied for its potential antimicrobial activity .
Synthesis Analysis
The synthesis of similar compounds has been reported in various studies. For instance, aromatic acid chlorides have been coupled with Piperzain-yl (3,4,5-trimethoxyphenyl)methanone in the presence of a triethylamine base to yield trimethoxyphenyl piperzine derivatives .Molecular Structure Analysis
The molecular structure of “3-[6-Amino-5-(3,4,5-Trimethoxyphenyl)pyridin-3-Yl]phenol” consists of a pyridine ring attached to a phenol group and a trimethoxyphenyl group . The exact mass of the molecule is 352.14230712 g/mol .Chemical Reactions Analysis
The compound has been involved in reactions that yield derivatives with potential antifungal and antibacterial activity . Further studies are needed to fully understand the range of chemical reactions this compound can undergo.Physical And Chemical Properties Analysis
The compound has a molecular weight of 352.4 g/mol, an XLogP3-AA value of 3.3, two hydrogen bond donors, six hydrogen bond acceptors, and five rotatable bonds .Scientific Research Applications
Induction of Cellular Senescence
The inhibition of the BMP signaling pathway by K02288 can induce cellular senescence . This process involves the cessation of cell division and can be beneficial in the treatment of cancer, as it can halt the uncontrolled proliferation of cancer cells .
Regulation of Tryptophan Metabolism
K02288 has been found to shift tryptophan metabolism from kynurenine/quinolinic acid production to serotonin production in malignant meningiomas . This shift in metabolism can have significant implications for the treatment of these tumors .
Reduction of Oxidative Phosphorylation
The use of K02288 has been associated with a decrease in the expression of genes involved in oxidative phosphorylation . This can lead to a decrease in ATP production, which can affect the energy metabolism of cells .
Bone Morphogenesis in Zebrafish
K02288 has been used in research to study bone morphogenesis in zebrafish . It has been found to promote osteoblast function and bone formation in these organisms .
Nitric Oxide Production
The use of K02288 in zebrafish has been associated with an increase in nitric oxide production . Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation and neurotransmission .
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-[6-amino-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4/c1-24-17-9-13(10-18(25-2)19(17)26-3)16-8-14(11-22-20(16)21)12-5-4-6-15(23)7-12/h4-11,23H,1-3H3,(H2,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJLMANFTWLNAKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=C(N=CC(=C2)C3=CC(=CC=C3)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1431985-92-0 |
Source
|
| Record name | K 02288 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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